Cas no 2378503-40-1 (2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride)

• Product Name: 2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride
• CAS No: 2378503-40-1
• MF: C₈H₁₆ClNO₂S
• MW: 225.73614025116
• CID: 6340357
• PubChem ID: 145912915
• Update Time: 2025-05-26

2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride
• 2378503-40-1
• 2-methanesulfonyl-6-azaspiro[3.4]octane hydrochloride
• EN300-7462353

• Inchi： 1S/C8H15NO2S.ClH/c1-12(10,11)7-4-8(5-7)2-3-9-6-8;/h7,9H,2-6H2,1H3;1H
• InChI Key： ZQPPHDBRIYCIOO-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1CC2(CNCC2)C1)(=O)=O

Computed Properties

• Exact Mass: 225.0590276g/mol
• Monoisotopic Mass: 225.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride

Introduction to 2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride (CAS No: 2378503-40-1)

2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride, identified by its CAS number 2378503-40-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the spirocyclic class of molecules, which are known for their unique structural and functional properties. The presence of both a sulfonyl group and an azaspiro structure makes it a promising candidate for further investigation in various therapeutic applications.

The sulfonyl moiety in the molecule is a well-known pharmacophore that contributes to the compound's ability to interact with biological targets. Sulfonyl compounds are widely recognized for their role in medicinal chemistry due to their broad spectrum of biological activities, including anti-inflammatory, anticonvulsant, and antihypertensive effects. The azaspiro core, on the other hand, introduces a rigid framework that can enhance binding affinity and selectivity, making it an attractive scaffold for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such complex structures more efficiently. The spirocyclic nature of 2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride provides a stable platform for further derivatization, allowing chemists to modify specific functional groups while maintaining the overall structural integrity. This flexibility is crucial for optimizing pharmacokinetic properties and minimizing side effects.

In the context of modern drug discovery, the hydrochloride salt form of this compound (2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride) offers improved solubility and stability, which are essential factors for pharmaceutical development. Enhanced solubility can lead to better bioavailability, while stability ensures that the compound remains effective throughout its shelf life. These characteristics make it a valuable asset in both preclinical and clinical studies.

Current research in the field of medicinal chemistry has highlighted the importance of spirocyclic compounds in addressing complex diseases. Studies have shown that molecules with similar structural motifs can exhibit potent activity against targets involved in neurological disorders, cancer, and inflammatory conditions. The 2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride structure, with its unique combination of functional groups, positions it as a potential lead compound for further exploration.

The synthesis of 2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiomeric purity. These methods are critical for producing compounds that can be safely tested in biological assays.

Biological evaluation of 2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride has begun to reveal its potential therapeutic applications. Preliminary studies suggest that this compound may interact with enzymes and receptors involved in pain signaling pathways, making it a candidate for developing novel analgesics. Additionally, its structural features could make it effective against enzymes implicated in inflammation and oxidative stress, which are key mechanisms in various diseases.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride might bind to target proteins, providing insights into its mechanism of action. These simulations help researchers identify optimal analogs and guide the design of experiments in vitro and in vivo. Such integrative approaches are essential for accelerating the development pipeline from hit identification to clinical candidates.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can modulate these systems effectively. The unique properties of 2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride make it a fascinating subject for further research. By leveraging cutting-edge synthetic methods and advanced biophysical techniques, scientists are paving the way for new therapeutic strategies based on this promising scaffold.

In conclusion, 2-Methylsulfonyl-6-azaspiro[3.4]octane;hydrochloride (CAS No: 2378503-40-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable compound for drug discovery efforts aimed at treating various diseases. As research progresses, this molecule is likely to play an important role in developing next-generation therapeutics.